Cas no 29677-82-5 (Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(phenylamino)(phenylimino)methyl]-)

• Product Name: Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(phenylamino)(phenylimino)methyl]-
• CAS No: 29677-82-5
• MF: C₁₈H₁₆ClN₇O
• MW: 381.818941116333
• CID: 1438870
• Update Time: 2024-08-15

Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(phenylamino)(phenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(phenylamino)(phenylimino)methyl]-
• 2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(phenylamino)(phenylimino)methyl]-

• Inchi： 1S/C18H16ClN7O/c19-14-16(21)25-15(20)13(24-14)17(27)26-18(22-11-7-3-1-4-8-11)23-12-9-5-2-6-10-12/h1-10H,(H4,20,21,25)(H2,22,23,26,27)
• InChI Key： ZYBRDIMPGLOTNO-UHFFFAOYSA-N
• SMILES： C1(C(NC(NC2=CC=CC=C2)=NC2=CC=CC=C2)=O)=NC(Cl)=C(N)N=C1N

Computed Properties

• Exact Mass: 381.11078

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 232-234 °C
• PSA: 131.31
• pka: 5.34±0.46(Predicted)